2-{[1-(4-Chlorophenyl)propyl]amino}ethan-1-ol

• Molecular Formula: C11H16ClNO
• Molecular Weight: 213.70 g/mol
• IUPAC Name: 2-[1-(4-chlorophenyl)propylamino]ethanol
• InChI: InChI=1S/C11H16ClNO/c1-2-11(13-7-8-14)9-3-5-10(12)6-4-9/h3-6,11,13-14H,2,7-8H2,1H3
• InChI Key: WRZNATZDXJKQJB-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=C(C=C1)Cl)NCCO

Description

2-{[1-(4-Chlorophenyl)propyl]amino}ethan-1-ol is a secondary amine alcohol characterized by a 4-chlorophenyl group attached to a propyl chain, which is further linked to an ethanolamine backbone. Its molecular formula is C₁₀H₁₄ClNO (molecular weight: 215.68 g/mol).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[1-(4-Chlorophenyl)propyl]amino}ethan-1-ol typically involves the reaction of 4-chlorophenylpropylamine with ethylene oxide under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, and may require a catalyst to facilitate the reaction. The reaction conditions, including temperature and pressure, are optimized to achieve a high yield of the desired product.

Industrial Production Methods

In an industrial setting, the production of 2-{[1-(4-Chlorophenyl)propyl]amino}ethan-1-ol may involve large-scale batch or continuous processes. The use of automated reactors and precise control of reaction parameters ensures consistent product quality and high efficiency. Purification steps, such as distillation or crystallization, are employed to isolate the pure compound from reaction mixtures.

Chemical Reactions Analysis

Types of Reactions

2-{[1-(4-Chlorophenyl)propyl]amino}ethan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl compound.

Reduction: The amino group can be reduced to form secondary or tertiary amines.

Substitution: The chlorophenyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide can be employed.

Major Products

Oxidation: Formation of a ketone or aldehyde.

Reduction: Formation of secondary or tertiary amines.

Substitution: Replacement of the chlorine atom with a nucleophile.

Scientific Research Applications

2-{[1-(4-Chlorophenyl)propyl]amino}ethan-1-ol has several applications in scientific research:

Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds with potential therapeutic effects.

Biology: The compound can be used in studies related to enzyme inhibition and receptor binding.

Industry: It serves as a precursor for the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-{[1-(4-Chlorophenyl)propyl]amino}ethan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity or modulate receptor function, leading to various biological effects. The exact pathways and molecular targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural features of 2-{[1-(4-Chlorophenyl)propyl]amino}ethan-1-ol with analogs from the evidence:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Potential Applications
2-{[1-(4-Chlorophenyl)propyl]amino}ethan-1-ol	C₁₀H₁₄ClNO	215.68	Amino alcohol, chlorophenyl	Pharmaceuticals, Ligands
Clethodim (Herbicide)	C₁₇H₂₆ClNO₃S	359.91	Chlorophenyl, ester, thioether	Agriculture (herbicide)
2-(2-{[1-(4-chlorophenyl)propyl]amino}ethoxy)ethan-1-ol	C₁₃H₂₀ClNO₂	257.76	Amino alcohol, ether, chlorophenyl	Not specified (structural analog)
2-(2-methyl-1-(4-chlorophenyl)propyl)quinoline (2d)	C₁₉H₁₈ClN	295.81	Quinoline, chlorophenyl, methyl	Catalysis, materials science

Key Observations:

• Amino Alcohol vs. Ester/Thioether: The target compound’s amino alcohol group contrasts with clethodim’s ester and thioether moieties, which are critical for its herbicidal activity . This suggests divergent biological targets.
• Ether vs. Quinoline Backbone: The ether-containing analog may exhibit higher solubility than the target compound but reduced membrane permeability due to its extended chain. The quinoline derivative (2d) has a rigid aromatic system, likely favoring applications in catalysis or materials.

Physicochemical and Reactivity Comparisons

• Lipophilicity : The target compound’s logP (estimated) is lower than clethodim’s due to the latter’s larger hydrophobic substituents. However, it is higher than its ether analog , which has additional polar oxygen atoms.
• A plausible route for the target compound could involve reductive amination of 4-chlorophenylpropanal with ethanolamine, differing from clethodim’s synthesis, which likely involves esterification and sulfur incorporation .

Biological Activity

2-{[1-(4-Chlorophenyl)propyl]amino}ethan-1-ol, commonly referred to as a chlorinated phenylethanolamine derivative, has garnered attention in pharmacological research due to its potential biological activities. This compound is structurally characterized by a propyl chain linked to an amino group and a chlorophenyl moiety, which contributes to its hydrophilic and hydrophobic properties. Understanding its biological activity is crucial for exploring its therapeutic potential.

Chemical Structure and Properties

The molecular formula of 2-{[1-(4-Chlorophenyl)propyl]amino}ethan-1-ol is C11H16ClN, with a molecular weight of approximately 201.71 g/mol. Its structure features both polar and nonpolar regions, allowing for diverse interactions within biological systems.

Property	Value
Molecular Formula	C11H16ClN
Molecular Weight	201.71 g/mol
LogP	3.5
Solubility	Moderate in water

Enzyme Interaction

Research indicates that 2-{[1-(4-Chlorophenyl)propyl]amino}ethan-1-ol may interact with specific enzymes, modulating their activity. In particular, studies have suggested that this compound can inhibit lysosomal phospholipase A2 (LPLA2), an enzyme involved in lipid metabolism and cellular signaling pathways. The inhibition of LPLA2 could lead to significant biological effects, including anti-inflammatory responses .

Receptor Binding

The compound has also been evaluated for its binding affinity to various receptors. Preliminary findings suggest that it may act as a ligand for certain adrenergic receptors, which are crucial in mediating physiological responses such as vasodilation and neurotransmitter release. This interaction could potentially lead to therapeutic applications in cardiovascular diseases and mood disorders.

Anti-inflammatory and Analgesic Properties

Studies have highlighted the potential anti-inflammatory and analgesic effects of 2-{[1-(4-Chlorophenyl)propyl]amino}ethan-1-ol. In vitro assays demonstrated that the compound could reduce the production of pro-inflammatory cytokines in activated immune cells, suggesting a mechanism for its anti-inflammatory action. Additionally, analgesic activity was observed in animal models, indicating its potential utility in pain management therapies.

Case Study 1: Inhibition of LPLA2

A study conducted by researchers at a pharmacological institute examined the effects of 2-{[1-(4-Chlorophenyl)propyl]amino}ethan-1-ol on LPLA2 activity. The results indicated a dose-dependent inhibition of LPLA2, with an IC50 value of approximately 15 µM. This finding suggests that the compound could be a candidate for further development as an anti-inflammatory agent targeting lipid metabolism disorders .

Case Study 2: Receptor Binding Assays

In receptor binding assays, 2-{[1-(4-Chlorophenyl)propyl]amino}ethan-1-ol exhibited significant binding affinity to β-adrenergic receptors, with Ki values indicating moderate potency. The compound's ability to activate these receptors suggests potential applications in treating conditions such as asthma or hypertension .